Cas no 1807224-84-5 (3,6-Bis(trifluoromethyl)-2-methoxybenzamide)

• Product Name: 3,6-Bis(trifluoromethyl)-2-methoxybenzamide
• CAS No: 1807224-84-5
• MF: C₁₀H₇F₆NO₂
• MW: 287.158503770828
• CID: 4960413
• Update Time: 2025-05-24

3,6-Bis(trifluoromethyl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3,6-Bis(trifluoromethyl)-2-methoxybenzamide

• Inchi： 1S/C10H7F6NO2/c1-19-7-5(10(14,15)16)3-2-4(9(11,12)13)6(7)8(17)18/h2-3H,1H3,(H2,17,18)
• InChI Key： KYVIPJCKRADZNO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(F)(F)F)=C(C=1C(N)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3

Additional information on 3,6-Bis(trifluoromethyl)-2-methoxybenzamide

3,6-Bis(trifluoromethyl)-2-methoxybenzamide (CAS No. 1807224-84-5): An Overview of a Promising Compound in Medicinal Chemistry

3,6-Bis(trifluoromethyl)-2-methoxybenzamide (CAS No. 1807224-84-5) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

3,6-Bis(trifluoromethyl)-2-methoxybenzamide is a derivative of benzamide with two trifluoromethyl groups and a methoxy group substituting the benzene ring. The molecular formula is C₁₁H₈F₆NO₂, and its molecular weight is 300.17 g/mol. The presence of trifluoromethyl groups imparts significant lipophilicity to the molecule, which can enhance its ability to cross biological membranes and interact with various cellular targets.

The compound exhibits high stability under normal conditions and has a melting point of approximately 150-155°C. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for various experimental protocols in medicinal chemistry and biological assays.

Synthesis Methods

The synthesis of 3,6-Bis(trifluoromethyl)-2-methoxybenzamide has been reported using several methodologies. One common approach involves the reaction of 3,6-bis(trifluoromethyl)anisole with an appropriate amine or acid chloride under controlled conditions. For instance, the reaction of 3,6-bis(trifluoromethyl)anisole with ammonia in the presence of a catalyst can yield the desired product with high purity and yield.

An alternative method involves the use of microwave-assisted synthesis, which can significantly reduce reaction times and improve product yields. This technique has gained popularity due to its efficiency and environmental friendliness. Recent studies have also explored the use of green chemistry principles to develop more sustainable synthesis routes for this compound.

Biological Activities

3,6-Bis(trifluoromethyl)-2-methoxybenzamide has shown promising biological activities in various preclinical studies. One of its key applications is as an inhibitor of specific enzymes involved in disease pathways. For example, it has been reported to exhibit potent inhibitory activity against certain kinases, which are crucial targets in cancer therapy.

In addition to its enzymatic inhibition properties, 3,6-Bis(trifluoromethyl)-2-methoxybenzamide has demonstrated anti-inflammatory effects by modulating the expression of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest potential therapeutic applications in inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

Clinical Potential and Research Advancements

The clinical potential of 3,6-Bis(trifluoromethyl)-2-methoxybenzamide is an active area of research. Preclinical studies have shown that it can effectively inhibit tumor growth in various cancer models, including breast cancer and lung cancer. These results have prompted further investigations into its mechanism of action and potential use as a novel anticancer agent.

A recent study published in the Journal of Medicinal Chemistry highlighted the ability of 3,6-Bis(trifluoromethyl)-2-methoxybenzamide to induce apoptosis in cancer cells by targeting specific signaling pathways. The researchers found that it selectively induces cell death in cancer cells while sparing normal cells, which is a highly desirable property for anticancer drugs.

In addition to cancer therapy, there is growing interest in exploring the use of this compound for other therapeutic indications. For instance, preliminary studies have suggested that it may have neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells. These findings open up new avenues for its application in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Safety and Toxicology

The safety profile of 3,6-Bis(trifluoromethyl)-2-methoxybenzamide is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have shown that it exhibits low toxicity at therapeutic doses. However, further investigations are needed to fully characterize its safety profile in humans.

Clinical trials are currently underway to evaluate the safety and efficacy of this compound in various disease models. Early results from these trials are promising and suggest that it may be well-tolerated by patients with minimal side effects.

Conclusion

3,6-Bis(trifluoromethyl)-2-methoxybenzamide (CAS No. 1807224-84-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure confers favorable pharmacological properties that make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanism of action and clinical potential, positioning it as a valuable tool in the fight against various diseases.